Cas no 1261746-03-5 (5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile)

• Product Name: 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile
• CAS No: 1261746-03-5
• MF: C₁₄H₇ClF₃N
• MW: 281.660292863846
• CID: 4992385
• Update Time: 2025-05-20

5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile

• Inchi： 1S/C14H7ClF3N/c15-11-6-9(8-19)5-10(7-11)12-3-1-2-4-13(12)14(16,17)18/h1-7H
• InChI Key： IRRJCIRZIFOTRJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 4.8
• Topological Polar Surface Area: 23.8

Additional information on 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile

Comprehensive Overview of 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS No. 1261746-03-5)

5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS No. 1261746-03-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This biphenyl derivative is characterized by its unique molecular structure, which includes a chloro substituent, a trifluoromethyl group, and a carbonitrile functional group. These features contribute to its versatility and applicability in various high-value industries.

The compound’s molecular formula and structural properties make it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often seek 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile for its potential in developing novel active pharmaceutical ingredients (APIs) and agrochemical formulations. Its trifluoromethyl group is particularly noteworthy, as it enhances the compound’s metabolic stability and bioavailability, making it a preferred choice in drug discovery.

In recent years, the demand for fluorinated compounds like 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile has surged due to their role in addressing modern challenges such as drug resistance and crop protection. The carbonitrile moiety further expands its utility, enabling its use in polymer chemistry and electronic materials. This aligns with the growing interest in sustainable chemistry and green synthesis, as industries strive to minimize environmental impact while maximizing efficiency.

From a synthetic perspective, CAS No. 1261746-03-5 is often synthesized via cross-coupling reactions, such as the Suzuki-Miyaura or Ullmann coupling, which are pivotal in constructing biphenyl frameworks. These methods are favored for their high yield and selectivity, ensuring the production of high-purity 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile. The compound’s physicochemical properties, including its melting point, solubility, and stability, are well-documented, facilitating its integration into various applications.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for kinase inhibitors and antiviral agents. With the rise of personalized medicine and targeted therapies, the need for structurally diverse intermediates like 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile has never been greater. Similarly, the agrochemical sector leverages its properties to develop next-generation pesticides that are both effective and environmentally friendly.

In conclusion, 5-Chloro-2'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS No. 1261746-03-5) stands as a testament to the innovation driving modern chemistry. Its multifaceted applications, coupled with its synthetic accessibility and functional versatility, make it a cornerstone in research and industrial processes. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of drug development, agricultural science, and advanced materials.